4-Cyclopropoxy-3-iodo-N-methylbenzamide
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Description
4-Cyclopropoxy-3-iodo-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy group at the para position (C4), an iodine atom at the meta position (C3), and an N-methylamide functional group. Its molecular formula is C₁₂H₁₄INO₂, with a molecular weight of 343.16 g/mol (calculated). This compound is structurally tailored for applications in medicinal chemistry, particularly as a precursor for targeted therapies or imaging agents due to iodine’s versatility in radiolabeling or cross-coupling reactions.
Properties
Molecular Formula |
C11H12INO2 |
|---|---|
Molecular Weight |
317.12 g/mol |
IUPAC Name |
4-cyclopropyloxy-3-iodo-N-methylbenzamide |
InChI |
InChI=1S/C11H12INO2/c1-13-11(14)7-2-5-10(9(12)6-7)15-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,13,14) |
InChI Key |
OWTODQFTNTZKBZ-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)C1=CC(=C(C=C1)OC2CC2)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-3-iodo-N-methylbenzamide typically involves the following steps:
Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through the reaction of a suitable cyclopropyl halide with a nucleophile.
Amidation: The final step involves the formation of the benzamide moiety through the reaction of an appropriate amine with a benzoyl chloride derivative.
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-3-iodo-N-methylbenzamide may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalytic systems, controlled temperature and pressure conditions, and purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-3-iodo-N-methylbenzamide undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.
Coupling Reactions: The presence of the iodine atom makes it suitable for coupling reactions, such as Suzuki-Miyaura and Heck reactions.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium cyanide (KCN) can be used.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly employed.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Coupling Reactions: Palladium catalysts (Pd) and bases like potassium carbonate (K2CO3) are typically used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield azido or cyano derivatives, while coupling reactions can produce biaryl compounds.
Scientific Research Applications
4-Cyclopropoxy-3-iodo-N-methylbenzamide has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-3-iodo-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The cyclopropoxy group and iodine atom play crucial roles in its reactivity and binding affinity. The compound may exert its effects through the inhibition of enzymes or modulation of receptor activity, leading to various biological outcomes.
Comparison with Similar Compounds
Key Observations :
- Iodo vs. Methoxy at C3 : The iodine atom increases molecular weight by ~107 g/mol compared to methoxy, enhancing lipophilicity (logP estimated +1.5) and steric bulk. This reduces aqueous solubility but improves membrane permeability.
- Cyclopropoxy vs.
- Amide Substitutions: N-methyl retains one H-bond donor, whereas N,N-dimethyl eliminates H-bonding capacity, affecting protein target interactions.
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